Cas no 2279-84-7 (Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester)

• Product Name: Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester
• CAS No: 2279-84-7
• MF: C₈H₁₈NO₃PS₂
• MW: 271.337180614471
• CID: 264403
• PubChem ID: 200587
• Update Time: 2025-04-19

Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester
• 2-diethoxyphosphinothioylsulfanyl-N,N-dimethylacetamide
• Phosphorodithioic acid, O,O-diethyl S-(2-(dimethylamino)-2-oxoethyl) ester
• BRN 1793590
• DTXSID60177328
• O,O-Diethyl S-(N,N-dimethylcarbamoylmethyl) phosphorodithioate
• 2279-84-7
• 4-04-00-00254 (Beilstein Handbook Reference)

• Inchi： 1S/C8H18NO3PS2/c1-5-11-13(14,12-6-2)15-7-8(10)9(3)4/h5-7H2,1-4H3
• InChI Key： LGFKFEXFCYPXQC-UHFFFAOYSA-N
• SMILES： S(CC(N(C)C)=O)P(OCC)(OCC)=S

Computed Properties

• Exact Mass: 271.04674
• Monoisotopic Mass: 271.04657278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 38.77